2-[(E)-2-[4-(diethylamino)phenyl]ethenyl]-1-hexylpyridin-1-ium iodide

• IUPAC Name: N,N-diethyl-4-[(E)-2-(1-hexylpyridin-1-ium-2-yl)ethenyl]aniline;iodide
• InChI: InChI=1S/C23H33N2.HI/c1-4-7-8-10-19-25-20-11-9-12-22(25)16-13-21-14-17-23(18-15-21)24(5-2)6-3;/h9,11-18,20H,4-8,10,19H2,1-3H3;1H/q+1;/p-1
• InChI Key: ATVZDVVEVAVTLI-UHFFFAOYSA-M
• Canonical SMILES: CCCCCC[N+]1=CC=CC=C1C=CC2=CC=C(C=C2)N(CC)CC.[I-]
• Isomeric SMILES: CCCCCC[N+]1=CC=CC=C1/C=C/C2=CC=C(C=C2)N(CC)CC.[I-]
• Molecular Formula: C23H33IN2
• Molecular Weight: 464.4 g/mol
• CAS No.: 1025756-85-7

Description

2-[(E)-2-[4-(diethylamino)phenyl]ethenyl]-1-hexylpyridin-1-ium iodide is a useful research compound. Its molecular formula is C23H33IN2 and its molecular weight is 464.435. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure and Crystal Properties

• The molecular structure of 2-[(E)-4-(Diethylamino)styryl]-1-methylpyridinium iodide demonstrates an E configuration regarding the ethenyl C=C bond. Its pyridinium and benzene rings are nearly coplanar, and the crystal is stabilized by weak C—H⋯I interactions and π–π interactions between stacked cations, indicating potential in the study of molecular interactions and crystal engineering (Kaewmanee et al., 2010).

Nonlinear Optical Properties

• Compounds including variants of 2-[(E)-2-[4-(diethylamino)phenyl]ethenyl]-1-hexylpyridin-1-ium iodide have been synthesized and analyzed for their second harmonic generation (SHG) capabilities. These studies reveal insights into Langmuir–Blodgett film-forming properties and nonlinear optical (NLO) properties, highlighting their potential applications in NLO materials and photonics (Cheng et al., 1998).
• Further research into stilbazolium derivatives, akin to the compound , has indicated enhancements in solubility and SHG activities through modifications like ethyl substitution, offering pathways for improved NLO materials (Okada et al., 2003).

Potential in Alzheimer's Disease Research

• Certain derivatives of this compound have been evaluated as probes for neurofibrillary tangles in Alzheimer's disease. These compounds demonstrate selective binding to Tau-aggregates, indicating a potential avenue for research into Alzheimer's pathology and diagnostics (Gu et al., 2012).

Applications in Organic Synthesis and Material Science

• Derivatives of the compound have been used in various organic synthesis processes, demonstrating their versatility as reagents. The reactions and resulting compounds have potential applications in material science, pharmaceuticals, and chemical research (Binns & Suschitzky, 1971).